: Nitriles are employed in many academic and industrial fields, especially organic synthesis. They are crucial precursors to synthesize aldehydes, amines, amides, carboxylic acids, and tetrazoles. There are many routes to synthesize nitriles from various species such as aldehydes, alcohols and amines. This review summarized the recently developed direct conversion of aldehydes to nitriles, focusing on the simple and efficient reaction.

Among the several heterocyclic compounds containing aza- and oxa-heterocycles are predominant due to their abundant biological importance. The nanoparticles have demonstrated excellent catalytic activity under optimum conditions with higher reusability or recyclability and higher yields of synthetic heterocyclic targets. Previously we reviewed the synthesis of aza- and oxa-heterocycles catalyzed by metal nanoparticles (MNPs) during 2009-2019 and published an update of such reports of 2020 on the same subject. With anticipations to the next, the present comprehensive work highlights the synthesis of aza- and oxa-heterocycles catalyzed by MNPs reported during the year 2021 to update the reader of the present work with the most recent trends in selection of MNPs in the synthesis of desired heterocyclic scaffolds.

: In this review article, many thieno[2,3-c]quinoline derivatives are shown from many aspects, including different preparation and processing methods, by the use of recent systems and high technology. This review includes many chemical reactions that show the preparation of thieno[2,3-c]quinoline derivatives from arylaldehyde, arylamine derivatives, and other chemical reagents.

: Dichlorophosphoryl isocyanate (DCPI) is the most basic and easy phosphoric isocyanate substrate that introduces organic moieties. Synthesized since 1954, the DCPI has a high reactivity toward primary and secondary alkyl, alcohols, phenols, thiols, and amines via the nucleophilic addition reaction on the carbon atom of the isocyanate group. In addition to their synthesis, the resulting products undergo nucleophilic substitutions of the chlorine atoms. Their reactions with nucleophilic and bi-nucleophile reagents yield acyclic and P-heterocyclic compounds, respectively. The resulting compounds have different potential antibacterial, antifungal, and antitumor activities.

Background: Acronychia is a genus of medicinal plants that were used traditionally to treat various ailments such as cough, asthma, sores, ulcers, itchy skin, fever, and rheumatism. Acronychia plants have a wide range of distribution, but they are mostly native to India, Siri Lanka, Australia, and Indochina since the 1950s Acronychia plants have been extensively used in phytochemical research and pharmacological examinations. Objective: The goal of this study is to structurally compile almost secondary metabolites from the title plants, as well as coverage of full information on their biomedical actions. Conclusion: Phytochemical profile of this genus is associated with the appearances of various chemical classes, including principal compounds type acetophloroglucinols and alkaloids, as well as other types coumarins, mono-phenols, flavonoids, phytosterols, lignans, xanthenes, and tocopherols. More than one hundred thirty secondary metabolites have been isolated. Naturally occurring acetophloroglucinols represented in both monomers and dimers, and most of them were new in nature. Phytochemical research based on GC-MS identification showed that Acronychia plants should be suitable for the cosmeceutical field and food chemistry due to the high content of volatiles. Acronychia extracts are safe in use, and they are increasingly exploited within pharmacological assays. In agreement with traditional properties, crude plant extracts, fractions, and their isolated compounds are well-known for antimicrobial, antioxidative, antiinflammatory, antiprotozal, antiarrhythmic, antinociceptive, antihistamine, and allelopathic activities, especially in terms of cytotoxicity. A sustainable use program should be established to aid the further studies of these medicinal plants.

Heterocycles are the largest family of organic compounds due to their wide applications as therapeutic agents, synthetic intermediates, scaffolds, building blocks or fine chemicals. Heterocyclic compounds have been used in material science, biotechnology, pharmaceutical, and agrochemical industries. In the past few years, the use of transition metal complexes, especially palladium, as heterogeneous catalysts has become a trend for synthesising various organic compounds. Pd-catalyzed reactions have been proven to be effective for synthesising a variety of heterocyclic compounds, which are a popular class of molecules in the chemical study. Hence, in this review, we have discussed the palladium-catalyzed synthesis of various heterocyclic compounds, i.e., furan, indole, quinoline, coumarin, and some other heterocycle derivatives.

: Piperidine and pyridine nuclei are essential heterocyclic systems and act as an essential underpinning for agriculture, medicines, industries, etc. The development of novel methods for the synthesis of these exemplary heterocyclic compounds and their respective hybrids, which show a wide range of biological activities, is a very fascinating theme. The derivatives of these pervasive nuclei are used as antibacterial, antimicrobial, antifungal, antimalarial, anticancer, antiproliferative, antihypertensive, antiparasitic, and many other agents. The hybrids of these nuclei have retained a distinct position in medicinal chemistry and are often incorporated in synthetic drug discovery. In this review, we have compiled relevant literature on different derivatives of piperidine and pyridine moieties and their biological activities.

Malaria is a parasitic infection caused by Plasmodium parasites that are transmitted to humans through the bite of infected Anopheles mosquitoes. Malaria continues to contribute unacceptably high rates of sickness and death. Natural product compounds have long been recognized as one of valuable natural remedy resources with promising structural motif pools for the development of first-line drugs. Resistance to conventional treatments such as chloroquine, mefloquine, and artemisinin- based combination therapy (ACT) by the causal agent, the Plasmodium parasite, is a major concern in malaria treatment and prevention globally. Given the parasites' resistance to several current treatment regimens, innovative antimalarial chemotherapeutic medicines derived from tetramic acid alkaloids are desperately needed. In this review, new and old antimalarial alkaloids identified and reported recently from 2017 to 2021 are presented. Several compounds with promising antimalarial activity are identified from several subclasses of alkaloids. It is hoped that this review report will inspire future research into the compounds' toxicity and in vivo efficacy, to exploit this intriguing compound as antimalarial drugs.

: Amongst heterocyclic compounds, quinoline and pyrimidine are advantaged scaffolds that appear as significant assembly motifs for the development of new drug entities. Moreover, quinoline-pyrimidine-inspired hybrids have a number of biological characteristics that are known. In addition, many pyrimido[4,5-b]quinoline ring systems (PyQs4,5-b), specifically concerning medicinal chemistry, have been reported over the past decade. The synthesis of (PyQs4,5-b) using barbituric acid, thiobarbituric acid, pyrimidine, and their derivatives is presented in this review. The preparation of PyQs4,5-b was clarified through the following chemical reactions: Friedländer, Vilsmeier-Haack formylation, Hantzsch-like reaction, and one-pot three-component reaction.

Uranium, the primary fuel source for nuclear power reactors, is one of the most crucial components in new energy production. Currently, uranium is mainly mined from land ore, which will be exhausted within 200 years. As the world's largest uranium reservoir, the ocean is an ideal source for people to obtain these industrial resources. However, the low concentration of uranium (typically about 3.3 ug/L) in seawater poses a great challenge for the project uranium extraction from seawater. The porous aromatic framework (PAF) is a new type of porous nano-solid material with chemical stability, robust framework, and inherent porosity, making itself being the promising material for uranium capturing from aqueous solutions. The progress and advancements of PAFs and PAF-based materials as adsorbents for uranium extraction from aqueous solutions are detailed in this review. Then, several common utilized ways to enhance PAF-based materials’ adsorption performance are discussed. Finally, the authors make a summary and perspective on the opportunities and challenges of this kind of nanomaterials to provide some relevant information on designing PAFs and PAF-based materials for Uranium Extraction from seawater.